Cas no 1214356-07-6 (2-Fluoro-4-(3-fluorophenyl)benzonitrile)

• Product Name: 2-Fluoro-4-(3-fluorophenyl)benzonitrile
• CAS No: 1214356-07-6
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• MDL: MFCD14699249
• CID: 1037810
• PubChem ID: 46312352
• Update Time: 2025-04-20

2-Fluoro-4-(3-fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3'-Difluoro-[1,1'-biphenyl]-4-carbonitrile
• ACMC-209aao
• AK107879
• ANW-17614
• CTK8A9459
• KB-233868
• MolPort-008-147-527
• 1214356-07-6
• DTXSID90673368
• CS-0211352
• [1,1'-Biphenyl]-4-carbonitrile, 3,3'-difluoro-
• 2-Fluoro-4-(3-fluorophenyl)benzonitrile
• MFCD14699249
• 3,3'-Difluoro[1,1'-biphenyl]-4-carbonitrile
• BS-20929

• MDL： MFCD14699249
• Inchi： 1S/C13H7F2N/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-7H
• InChI Key： KYACUYUBQSBPPB-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 215.05500
• Monoisotopic Mass: 215.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.50348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles